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Compound of Interest

Compound Name:
(Dichloromethyl)dimethylchlorosila

ne

CAS No.: 18171-59-0

Cat. No.: B094067

Get Quote

Introduction
(Dichloromethyl)dimethylchlorosilane, a unique organosilicon compound, serves as a

critical building block in advanced materials science and organic synthesis. Its trifunctional

nature, featuring two methyl groups, a dichloromethyl group, and a reactive chlorine atom

attached to the silicon center, offers a versatile platform for chemical modification. This guide

provides an in-depth exploration of its fundamental properties, synthesis, reactivity, and

applications, tailored for researchers, scientists, and professionals in drug development and

materials science.

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of

(Dichloromethyl)dimethylchlorosilane is paramount for its effective and safe utilization in

research and industrial settings. The following table summarizes its key characteristics.
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Property Value

Molecular Formula C₃H₇Cl₃Si

Molecular Weight 177.53 g/mol

CAS Number 18171-59-0

Appearance Liquid

Boiling Point 149 °C (at 760 mmHg)

Melting Point -49 °C

Density 1.196 g/mL

Canonical SMILES C(C(Cl)Cl)Cl

Molecular Structure
The tetrahedral arrangement around the central silicon atom in

(Dichloromethyl)dimethylchlorosilane is a key determinant of its reactivity.

Caption: Molecular structure of (Dichloromethyl)dimethylchlorosilane.

Synthesis and Reactivity
Synthetic Pathway
The synthesis of (Dichloromethyl)dimethylchlorosilane can be achieved through various

methods, though detailed industrial-scale processes are often proprietary. One illustrative

laboratory-scale synthesis involves the reaction of a suitable silane precursor with a source of

the dichloromethyl group. A published example describes a reaction where

(chloromethyl)chlorodimethylsilane is a byproduct in a reaction involving 1,1-dimethyl-3-(2-

trimethylsilylmethyl-4-pentenyl)silyl chloridepentane and allyltrimethylsilane in the presence of

aluminum chloride.[1] This suggests that under certain conditions, rearrangement and

chlorination reactions can lead to the formation of this compound.

A more direct, albeit challenging, conceptual approach would involve the controlled chlorination

of a methyl group on a precursor like trimethylchlorosilane, or the reaction of
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dichloromethyllithium with dimethylchlorosilane. The high reactivity of the reagents and the

potential for multiple side reactions necessitate precise control over reaction conditions.

Precursor Silane
(e.g., (chloromethyl)dimethylchlorosilane)

Reaction
(e.g., Friedel-Crafts type)

Chlorinating Agent / Rearrangement Catalyst
(e.g., AlCl₃)

(Dichloromethyl)dimethylchlorosilane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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